Cas no 1604326-20-6 ((3R)-3-cyclopropyl-3-acetamidopropanoic acid)

• Product Name: (3R)-3-cyclopropyl-3-acetamidopropanoic acid
• CAS No: 1604326-20-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5765733
• PubChem ID: 104941214
• Update Time: 2025-10-30

(3R)-3-cyclopropyl-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1604326-20-6
• EN300-1287470
• (3R)-3-cyclopropyl-3-acetamidopropanoic acid

• Inchi： 1S/C8H13NO3/c1-5(10)9-7(4-8(11)12)6-2-3-6/h6-7H,2-4H2,1H3,(H,9,10)(H,11,12)/t7-/m1/s1
• InChI Key： DDCMUOPRYDYVAF-SSDOTTSWSA-N
• SMILES： OC(C[C@H](C1CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-3-cyclopropyl-3-acetamidopropanoic acid

Comprehensive Overview of (3R)-3-cyclopropyl-3-acetamidopropanoic acid (CAS No. 1604326-20-6): Properties, Applications, and Research Insights

The compound (3R)-3-cyclopropyl-3-acetamidopropanoic acid (CAS No. 1604326-20-6) is a chiral organic molecule featuring a cyclopropyl group and an acetamido moiety, which contribute to its unique chemical and biological properties. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and enzyme inhibition studies. Its stereospecific configuration (3R) further enhances its relevance in asymmetric synthesis and targeted therapeutic applications.

In recent years, the demand for chiral intermediates like (3R)-3-cyclopropyl-3-acetamidopropanoic acid has surged, driven by advancements in precision medicine and small-molecule therapeutics. Researchers frequently explore its role in modulating enzyme activity or as a precursor for peptide mimetics. The compound's cyclopropyl ring is particularly noteworthy, as it often improves metabolic stability and bioavailability in drug candidates—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic perspective, the preparation of CAS No. 1604326-20-6 typically involves asymmetric hydrogenation or enzymatic resolution, methods that align with the growing emphasis on green chemistry and sustainable manufacturing. Analytical techniques such as HPLC and NMR are critical for verifying its enantiomeric purity, a key concern for researchers sourcing high-quality materials. Online searches for "chiral synthesis optimization" or "cyclopropyl derivatives in drug development" reflect the compound's intersection with trending scientific queries.

Beyond pharmaceuticals, (3R)-3-cyclopropyl-3-acetamidopropanoic acid has potential applications in agricultural chemistry and biomaterials. Its structural motifs are being investigated for their ability to interact with plant growth regulators or serve as biodegradable polymer components. These interdisciplinary connections make it a recurring subject in AI-powered literature reviews and patent analyses, where innovation in molecular applications is highly prized.

In summary, CAS No. 1604326-20-6 exemplifies the convergence of stereochemistry, drug design, and sustainable synthesis. Its versatility addresses pressing challenges in R&D efficiency and therapeutic specificity, resonating with both academic and industrial audiences. As computational tools like molecular docking and QSAR modeling evolve, this compound's relevance will likely expand, solidifying its place in modern chemical innovation.